Cas no 2228116-45-6 (methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate)

• Product Name: methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate
• CAS No: 2228116-45-6
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 5881739
• PubChem ID: 165691287
• Update Time: 2025-11-01

methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate
• EN300-1807688
• 2228116-45-6

• Inchi： 1S/C10H12N2O5/c1-16-8-4-3-6(5-7(8)12(14)15)9(11)10(13)17-2/h3-5,9H,11H2,1-2H3
• InChI Key： NJDAFFAGFZNWQP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C(C(=O)OC)N

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Additional information on methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate

Introduction to Methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate (CAS No. 2228116-45-6)

Methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate, identified by its Chemical Abstracts Service number CAS No. 2228116-45-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and synthetic chemistry. The structural features of this molecule, particularly its amino and nitro substituents, make it a versatile intermediate in the synthesis of more complex biochemical entities.

The methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate molecule is characterized by a phenyl ring substituted with both a methoxy group and a nitro group, which are known for their ability to influence the electronic properties and reactivity of the aromatic system. The presence of these functional groups makes it a valuable building block for the construction of more intricate molecular architectures. In particular, the combination of an amino group and an ester moiety provides multiple sites for further chemical modification, enabling the synthesis of a wide range of derivatives.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The 2-amino-2-(4-methoxy-3-nitrophenyl)acetate core structure has shown promise in this context, as it can be incorporated into molecules that exhibit pharmacological activity. For instance, derivatives of this compound have been explored for their potential roles in modulating enzyme activity and interacting with biological receptors. These studies highlight the importance of understanding the structural and functional relationships within such molecules.

One area where methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate has seen significant application is in the field of medicinal chemistry. Researchers have leveraged its unique structural features to design molecules with enhanced binding affinity and selectivity. The nitro group, in particular, has been shown to enhance the solubility and bioavailability of drug candidates, making it a desirable feature in lead optimization campaigns. Furthermore, the methoxy group can serve as a site for further functionalization, allowing for the creation of diverse chemical libraries.

The synthesis of methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate involves several key steps that highlight its synthetic utility. The process typically begins with the nitration of a suitable precursor, followed by methylation and esterification to introduce the desired functional groups. These synthetic routes are well-documented in the literature and have been optimized for high yield and purity. The ability to produce this compound efficiently is crucial for its widespread use in research and development.

Recent advancements in computational chemistry have further enhanced our understanding of how methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate behaves in different environments. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches complement traditional experimental methods, offering a more comprehensive view of the compound's potential applications.

In conclusion, methyl 2-amino-2-(4-methoxy-3-nitrophenyl)acetate (CAS No. 2228116-45-6) is a versatile and valuable compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing new therapeutic strategies.